![molecular formula C17H17FN2O3 B268849 2-fluoro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B268849.png)
2-fluoro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide
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Overview
Description
2-fluoro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, commonly known as FM-BZ, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a research tool. FM-BZ is a benzamide derivative that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of FM-BZ involves its binding to the sigma-2 receptor, which leads to a cascade of downstream effects. FM-BZ has been shown to induce apoptosis in cancer cells, possibly through the regulation of intracellular calcium levels. Additionally, FM-BZ has been shown to inhibit the growth of cancer cells and promote lipid metabolism.
Biochemical and Physiological Effects:
FM-BZ has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that FM-BZ induces apoptosis in cancer cells, inhibits cell proliferation, and promotes lipid metabolism. In vivo studies have shown that FM-BZ can inhibit tumor growth in mice and reduce the size of tumors in rats.
Advantages and Limitations for Lab Experiments
FM-BZ has several advantages as a research tool, including its high affinity for the sigma-2 receptor, its ability to induce apoptosis in cancer cells, and its potential as a therapeutic agent for cancer. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research involving FM-BZ. One area of focus is the development of FM-BZ as a therapeutic agent for cancer. Another area of research is the study of the sigma-2 receptor and its role in various physiological processes. Additionally, further studies are needed to determine the safety and efficacy of FM-BZ in humans and to optimize its use as a research tool.
Synthesis Methods
The synthesis of FM-BZ involves a multi-step process that starts with the reaction of 2-fluorobenzoyl chloride with 3-aminopropyl methoxyethylamine to form 2-fluoro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)acetamide. This intermediate is then reacted with benzoyl chloride in the presence of a base to form FM-BZ. The purity of the compound can be improved through recrystallization.
Scientific Research Applications
FM-BZ has been primarily used as a research tool to study the function and regulation of the sigma-2 receptor. The sigma-2 receptor is a protein that is expressed in various tissues, including the central nervous system, and is involved in cell proliferation, apoptosis, and lipid metabolism. FM-BZ has been shown to bind specifically to the sigma-2 receptor with high affinity, making it a valuable tool for studying the receptor's function.
properties
Molecular Formula |
C17H17FN2O3 |
---|---|
Molecular Weight |
316.33 g/mol |
IUPAC Name |
2-fluoro-N-[3-(2-methoxyethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C17H17FN2O3/c1-23-10-9-19-16(21)12-5-4-6-13(11-12)20-17(22)14-7-2-3-8-15(14)18/h2-8,11H,9-10H2,1H3,(H,19,21)(H,20,22) |
InChI Key |
NDGNIMWUOGMREI-UHFFFAOYSA-N |
SMILES |
COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2F |
Canonical SMILES |
COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2F |
Origin of Product |
United States |
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